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Compound of Interest

Compound Name: Isopropenylacetate
Cat. No.: B8374857
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isopropenyl acetate, including its
chemical identity, physicochemical properties, key synthetic applications, and detailed
experimental protocols.

Chemical Identity: IUPAC Name and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for isopropenyl acetate
IS prop-1-en-2-yl acetate.[1] It is an organic compound that is the acetate ester of the enol
tautomer of acetone.[2][3]

Isopropenyl acetate is known by a variety of synonyms in scientific literature and commercial
contexts. These include:

o 1-Acetoxy-1-methylethylene[1][2][4]
e 1-Methylvinyl acetate[1][3][5]

¢ 1-Propen-2-yl acetate[1][2]
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o 2-Acetoxypropene[1][2][4][6]

e 2-Acetoxypropylene[1][2][6]

o Acetic acid, isopropenyl ester[1][2][4]

e Acetic acid, 1-methylethenyl ester[1][2]

o Methylvinyl acetate[1]

e Propen-2-yl acetate[1][6]

Physicochemical Properties

Isopropenyl acetate is a clear, colorless liquid with a characteristic fruity, ethereal odor.[6][7] It

is less dense than water and its vapors are heavier than air.[1] The quantitative

physicochemical properties of isopropenyl acetate are summarized in the table below for easy

reference and comparison.

Property Value Reference(s)
Molecular Formula CsHsO2 [1][3]
Molecular Weight 100.12 g/mol [1][61[8]

CAS Number 108-22-5 [11[21131[5][6]
Boiling Point 94-97 °C [1][5]I6]
Melting Point -92.9 °C [1][5]

Density 0.922 g/mL at 20 °C; 0.909 51161

g/mL at 25 °C

Refractive Index (n20/D)

1.401

[6]i8]

Flash Point

19 °C (66.2 °F)

[2](8]

Water Solubility

325-349g/Lat20°C

[1](6]

Vapor Pressure

45.2 mmHg at 25 °C

[1]
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Key Synthetic Applications and Reaction
Mechanisms

Isopropenyl acetate is a versatile reagent in organic synthesis, primarily utilized as an efficient
acetylating agent and a precursor for enol acetates.[7][9]

3.1. Enol Acetate Synthesis

Isopropenyl acetate is widely used to convert ketones into their corresponding enol acetates.
This reaction is typically acid-catalyzed and proceeds by transesterification. The equilibrium is
driven by the formation of acetone, which is more volatile and can be removed from the

reaction mixture.

Products
R-C(=0)-CHs CH3-C(=0)-CHs
H* (cat.) —j
CH2=C(OAC)CHs > R-C(OACc)=CH:

Acyl Transfer &

Protonated Deprotonation Acetate Ester (R-OAc) il Acetone Removal
Intermediate + Acetone (Drives Equilibrium)

Protonation

Reaction
Alcohol (R-OH) + Initiation Acid Catalyst
Isopropenyl Acetate (e.g., H2S04, p-TsOH)
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1. Reaction Setup
(Ketone, Isopropenyl Acetate, Catalyst)

2. Reflux

(3-4 hours)

3. Workup
(Quench, Extract with EtOAC)

4. Washing
(NaHCOs, Brine)

5. Drying
(Dry with MgSOa, Filter)

6. Purification
(Evaporation, Chromatography/Distillation)

Final Product
(Pure Enol Acetate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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